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Introduction

R04987655 is a potent and highly selective, orally active inhibitor of MEK1/2 kinases, key
components of the RAS/RAF/MEK/ERK signaling pathway.[1][2] Dysregulation of this pathway
is a frequent event in human cancers, making it a prime target for therapeutic intervention.
R04987655 has demonstrated significant anti-tumor activity in preclinical xenograft models,
highlighting its potential as a cancer therapeutic.[3] These application notes provide detailed
protocols for the in vivo evaluation of Ro4987655 in mouse xenograft models, focusing on the
NCI-H2122 non-small cell lung cancer cell line as a representative model.

Mechanism of Action

R04987655 is an allosteric inhibitor that binds to a pocket adjacent to the ATP-binding site of
MEK1 and MEKZ2. This binding prevents the phosphorylation and activation of MEK's
downstream targets, ERK1 and ERK2. The inhibition of ERK1/2 phosphorylation leads to the
downregulation of signaling pathways that control cell proliferation, survival, and differentiation.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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